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Introduction

Zastaprazan (JP-1366) is a next-generation potassium-competitive acid blocker (P-CAB)
developed for the treatment of acid-related gastrointestinal disorders.[1][2] As a P-CAB,
Zastaprazan offers a distinct mechanism of action compared to traditional proton pump
inhibitors (PPIs), leading to a rapid, potent, and sustained suppression of gastric acid secretion.
[1][3] This technical guide provides an in-depth overview of Zastaprazan's core pharmacology,
focusing on its effects on gastric acid secretion, supported by quantitative data, detailed
experimental protocols, and visual representations of its mechanism and experimental
workflows.

Mechanism of Action

Zastaprazan functions by directly and competitively binding to the gastric H+/K+-ATPase
(proton pump) in parietal cells, the final step in the gastric acid secretion pathway.[1] Unlike
PPIs, which require activation in an acidic environment and form covalent bonds with the
proton pump, Zastaprazan's binding is reversible and does not depend on the secretory state
of the parietal cell.[4][5] This allows for a faster onset of action and more consistent control of
intragastric pH.[1] The metabolism of Zastaprazan is primarily mediated by CYP3A4/3A5 and
Is not significantly affected by CYP2C19 genetic polymorphisms, which can influence the
efficacy of many PPIs.[4][6]
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Signaling Pathway of Gastric Acid Secretion and
Zastaprazan's Point of Intervention

The regulation of gastric acid secretion is a complex process involving neural, hormonal, and
paracrine signaling pathways that converge on the parietal cell. The following diagram
illustrates these pathways and the point at which Zastaprazan exerts its inhibitory effect.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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